Cas no 59261-08-4 (PBB 155)

• Product Name: PBB 155
• CAS No: 59261-08-4
• MF: C₁₂H₄Br₆
• MW: 627.5841588974
• CID: 368923
• PubChem ID: 93322
• Update Time: 2025-04-19

PBB 155 Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,2,2',4,4',6,6'-hexabromo-
• 1,3,5-tribromo-2-(2,4,6-tribromophenyl)benzene
• 2,2',4,4',6,6'-HexabroMobiphenyl
• 2,2',4,4',6,6'-Hexabromobiphenyl Solution
• 3-(2-THIENYL)PROPIONIC ACID
• 2,2,4,4,6,6-Hexabromobiphenyl50µg
• 642OIA2442
• FT-0640594
• PBB-No. 155
• DTXSID4074772
• SCHEMBL11474986
• 2,4,6,2',4',6'-HEXABROMOBIPHENYL
• 2,2',4,4',6,6'-Hexabromo-1,1'-biphenyl
• NS00123224
• NSC 157312
• 1,1'-Biphenyl, 2,2',4,4',6,6'-hexabromo-
• UNII-642OIA2442
• NSC157312
• LNFYSRMCCKKDEH-UHFFFAOYSA-N
• Q27263683
• 59261-08-4
• PBB 155
• NSC-157312

• Inchi： 1S/C12H4Br6/c13-5-1-7(15)11(8(16)2-5)12-9(17)3-6(14)4-10(12)18/h1-4H
• InChI Key： LNFYSRMCCKKDEH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1C1C(=CC(=CC=1Br)Br)Br)Br)Br

Computed Properties

• Exact Mass: 621.54100
• Monoisotopic Mass: 621.541
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.7
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 2.492
• Boiling Point: 458.3ºC at 760 mmHg
• Flash Point: 222.8 ºC
• Refractive Index: 1.696
• PSA: 0.00000
• LogP: 7.92860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls